(2-bromo-4,5-diethoxybenzyl)[3-(4-morpholinyl)propyl]amine

• IUPAC Name: N-[(2-bromo-4,5-diethoxyphenyl)methyl]-3-morpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C18H29BrN2O3/c1-3-23-17-12-15(16(19)13-18(17)24-4-2)14-20-6-5-7-21-8-10-22-11-9-21/h12-13,20H,3-11,14H2,1-2H3
• InChI Key: CMHHZCPOZJYHGI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)CNCCCN2CCOCC2)Br)OCC
• Molecular Formula: C18H29BrN2O3
• Molecular Weight: 401.3 g/mol

Description

(2-bromo-4,5-diethoxybenzyl)[3-(4-morpholinyl)propyl]amine, also known as BDMP, is a research chemical that has gained attention in recent years due to its potential as a psychoactive substance. BDMP belongs to the class of phenethylamines and is structurally similar to other psychoactive substances such as MDMA and MDA. However, BDMP has not been extensively studied, and its effects on the human body are not yet fully understood.

Mechanism of Action

(2-bromo-4,5-diethoxybenzyl)[3-(4-morpholinyl)propyl]amine acts as a serotonin releasing agent, meaning that it increases the levels of serotonin in the brain. Serotonin is a neurotransmitter that is associated with mood regulation, appetite, and sleep. By increasing serotonin levels, (2-bromo-4,5-diethoxybenzyl)[3-(4-morpholinyl)propyl]amine may have antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
(2-bromo-4,5-diethoxybenzyl)[3-(4-morpholinyl)propyl]amine has been shown to increase serotonin levels in the brain, leading to increased feelings of well-being and happiness. It may also increase heart rate and blood pressure, as well as cause pupil dilation and sweating. However, the long-term effects of (2-bromo-4,5-diethoxybenzyl)[3-(4-morpholinyl)propyl]amine on the body are not yet fully understood.

Advantages and Limitations for Lab Experiments

(2-bromo-4,5-diethoxybenzyl)[3-(4-morpholinyl)propyl]amine may be useful in neuroscience research, as it can be used to study the effects of serotonin on the brain. However, its potential as a psychoactive substance may limit its use in certain lab settings. Additionally, the lack of extensive research on (2-bromo-4,5-diethoxybenzyl)[3-(4-morpholinyl)propyl]amine means that its effects on the body are not fully understood, which may limit its use in certain experiments.

Future Directions

There is still much to be learned about (2-bromo-4,5-diethoxybenzyl)[3-(4-morpholinyl)propyl]amine, and future research may focus on its potential use in the treatment of mental health disorders such as depression and anxiety. Additionally, further studies may investigate its effects on the brain and its potential as a tool for neuroscience research. As with any research chemical, it is important to approach the study of (2-bromo-4,5-diethoxybenzyl)[3-(4-morpholinyl)propyl]amine with caution and to prioritize safety in all experiments.

Scientific Research Applications

(2-bromo-4,5-diethoxybenzyl)[3-(4-morpholinyl)propyl]amine has been primarily studied for its potential as a psychoactive substance. Researchers have investigated its effects on the central nervous system and its potential use in the treatment of mental health disorders such as depression and anxiety. (2-bromo-4,5-diethoxybenzyl)[3-(4-morpholinyl)propyl]amine has also been studied for its potential as a tool for neuroscience research, as it may be used to study the effects of serotonin on the brain.